Linear dimerisation of but-1-ene in biphasic mode using buffered chloroaluminate ionic liquid solvents
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A808346K
Abstract
The use of a buffered ionic liquid as a solvent for catalysts known to produce linear dimers from but-1-ene has been explored; this resulted in a significant enhancement of the activity of known catalysts, combined with the retention of both dimer selectivity and product linearity; in addition, the biphasic mode of operation allows easy catalyst recovery and recycle.
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